
Technical Guide: Spectroscopic and Synthetic
Profile of (2-Chloro-4-iodophenyl)hydrazine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (2-Chloro-4-iodophenyl)hydrazine

CAS No.: 29654-08-8

Cat. No.: B1423791

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties and a

detailed experimental protocol for the synthesis of (2-Chloro-4-iodophenyl)hydrazine. Due to

the limited availability of published experimental data for this specific compound, this guide

leverages established chemical principles and data from analogous structures to provide a

robust predictive profile and a reliable synthetic methodology.

Chemical Structure and Properties
IUPAC Name: (2-Chloro-4-iodophenyl)hydrazine

CAS Number: 29654-08-8

Molecular Formula: C₆H₆ClIN₂

Molecular Weight: 268.48 g/mol

Appearance (predicted): Off-white to pale yellow solid.
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Predicted Spectroscopic Data
The following tables summarize the predicted spectroscopic data for (2-Chloro-4-
iodophenyl)hydrazine, based on the analysis of structurally related compounds such as 2-

chlorophenylhydrazine, 4-iodophenylhydrazine, and other halogenated phenylhydrazines.

Table 1: Predicted ¹H NMR Spectral Data (500 MHz,
DMSO-d₆)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 8.30 s (broad) 1H -NH-

~ 7.65 d 1H Ar-H (H6)

~ 7.40 dd 1H Ar-H (H5)

~ 6.80 d 1H Ar-H (H3)

~ 4.50 s (broad) 2H -NH₂

Note: Chemical shifts are referenced to TMS (δ = 0.00 ppm). Coupling constants (J) are

expected to be in the range of 8-9 Hz for ortho-coupling and 2-3 Hz for meta-coupling.

Table 2: Predicted ¹³C NMR Spectral Data (125 MHz,
DMSO-d₆)
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Chemical Shift (δ, ppm) Assignment

~ 148.0 C-N (C1)

~ 139.0 C-I (C4)

~ 130.0 C-H (C5)

~ 129.5 C-H (C6)

~ 115.0 C-Cl (C2)

~ 114.0 C-H (C3)

~ 85.0 C-I (C4)

Table 3: Predicted Infrared (IR) Spectral Data
Wavenumber (cm⁻¹) Intensity Assignment

3350 - 3200 Medium, Broad N-H stretching (hydrazine)

3100 - 3000 Medium Aromatic C-H stretching

1620 - 1580 Strong Aromatic C=C stretching

1500 - 1450 Strong Aromatic C=C stretching

1100 - 1000 Strong C-N stretching

850 - 750 Strong C-Cl stretching

~ 500 Medium C-I stretching

Table 4: Predicted Mass Spectrometry Data (Electron
Ionization)
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m/z Relative Intensity (%) Assignment

268/270 High
[M]⁺ (corresponding to ³⁵Cl/

³⁷Cl isotopes)

253/255 Medium [M - NH]⁺

141/143 Medium [M - I]⁺

127 High [I]⁺

111/113 Medium [C₆H₄Cl]⁺

Experimental Protocols
The synthesis of (2-Chloro-4-iodophenyl)hydrazine is most effectively achieved through a

two-step process starting from the commercially available 2-chloro-4-iodoaniline. The general

procedure involves the diazotization of the aniline followed by the reduction of the resulting

diazonium salt.

Synthesis of (2-Chloro-4-iodophenyl)diazonium chloride
(Intermediate)
Materials:

2-chloro-4-iodoaniline (1 equivalent)

Concentrated Hydrochloric Acid (3 equivalents)

Sodium Nitrite (1.1 equivalents)

Deionized Water

Ice

Procedure:

Suspend 2-chloro-4-iodoaniline in a mixture of concentrated hydrochloric acid and water in a

three-necked flask equipped with a mechanical stirrer and a thermometer.
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Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

Dissolve sodium nitrite in cold deionized water.

Add the sodium nitrite solution dropwise to the aniline suspension, maintaining the

temperature below 5 °C. The addition should be slow enough to prevent the temperature

from rising significantly.

After the addition is complete, continue stirring the mixture at 0-5 °C for an additional 30

minutes to ensure complete diazotization. The resulting solution of the diazonium salt is used

immediately in the next step.

Synthesis of (2-Chloro-4-iodophenyl)hydrazine
Materials:

(2-Chloro-4-iodophenyl)diazonium chloride solution (from step 3.1)

Stannous Chloride Dihydrate (SnCl₂·2H₂O) (3 equivalents)

Concentrated Hydrochloric Acid

Sodium Hydroxide solution (50%)

Diethyl Ether or Ethyl Acetate

Anhydrous Sodium Sulfate

Ice

Procedure:

In a separate flask, prepare a solution of stannous chloride dihydrate in concentrated

hydrochloric acid.

Cool this reducing solution to 0 °C in an ice bath.

Slowly add the cold diazonium salt solution to the stannous chloride solution with vigorous

stirring, ensuring the temperature remains below 10 °C. A precipitate may form.
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After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3

hours.

Cool the mixture in an ice bath and basify by the slow, dropwise addition of a 50% sodium

hydroxide solution until the pH is approximately 10-12. This will precipitate the tin salts.

Extract the product into diethyl ether or ethyl acetate (3 x volume of the aqueous layer).

Combine the organic extracts and wash with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter and concentrate the solvent under reduced pressure to yield the crude (2-Chloro-4-
iodophenyl)hydrazine.

The crude product can be purified by recrystallization from a suitable solvent system such as

ethanol/water or hexane/ethyl acetate.

Visualizations
Synthetic Pathway

2-Chloro-4-iodoaniline (2-Chloro-4-iodophenyl)diazonium chloride

1. HCl, H₂O, 0-5°C
2. NaNO₂

(2-Chloro-4-iodophenyl)hydrazine

1. SnCl₂, HCl
2. NaOH
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Caption: Synthesis of (2-Chloro-4-iodophenyl)hydrazine.

Experimental Workflow
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Caption: Experimental workflow for synthesis and analysis.

Disclaimer: The spectroscopic data provided in this document are predicted values based on

chemical structure and data from analogous compounds. The experimental protocol is a

proposed method based on standard organic chemistry transformations. Actual results may

vary, and all procedures should be performed by qualified personnel in a controlled laboratory

setting with appropriate safety precautions.
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To cite this document: BenchChem. [Technical Guide: Spectroscopic and Synthetic Profile of
(2-Chloro-4-iodophenyl)hydrazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1423791/docs#technical-guide-spectroscopic-and-
synthetic-profile-of-2-chloro-4-iodophenyl-hydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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